Cas no 33671-37-3 (N-Desmethyl Clotiazepam)

• Product Name: N-Desmethyl Clotiazepam
• CAS No: 33671-37-3
• Molecular Formula: C₁₅H₁₃N₂OSCl
• Molecular Weight: 304.79452
• CID: 823821
• PubChem ID: 135624512

N-Desmethyl Clotiazepam Properties

Names and Identifiers

• 2H-Thieno(2,3-e)(1,4)diazepin-2-one, 1,3-dihydro-5-(o-chlorophenyl)-7-ethyl-
• N-Desmethyl Clotiazepam
• 1,3-dihydro-5-(o-chlorophenyl)-7-ethyl-2H-Thieno(2,3-E)(1,4)diazepin-2-one
• 5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepin-2-one
• AC-29991
• 5-o-chlorophenyl-7-ethyl-1,2-dihydro-3H-thieno[2,3-e][1,4]diazepin-2-one
• 5-(2-Chlorophenyl)-7-ethyl-1H-thieno[2,3-e][1,4]diazepin-2(3H)-one
• NS00117215
• 5-o-chlorophenyl-7-ethyl-1,2-dihydro-3H-thieno[2,3-e] [1,4]diazepin-2-one
• AKOS005067513
• Desmethylclotiazepam
• 5-(2-chlorophenyl)-7-ethyl-3,4-dihydrothieno[2,3-e][1,4]diazepin-2-one
• NDWDXZCLEWQSMO-UHFFFAOYSA-N
• 5-(2-chlorophenyl)-7-ethyl-1,3-dihydrothieno[2,3-e][1,4]diazepin-2-one
• 5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e][1,4]diazepin-2-one
• 33671-37-3
• 5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e][1,4]diazepin-2-one; 5-(o-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepin-2-one
• 5-(2-Chlorophenyl)-7-ethyl1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepin-2-one
• SCHEMBL8668139

• InChIKey： NDWDXZCLEWQSMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13ClN2OS/c1-2-9-7-11-14(10-5-3-4-6-12(10)16)17-8-13(19)18-15(11)20-9/h3-7H,2,8H2,1H3,(H,18,19)
• SMILES： CCC1=CC2=C(S1)NC(=O)CN=C2C3=CC=CC=C3Cl

Computed Properties

• Exact Mass: 304.04389
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 304.0437119g/mol
• Heavy Atom Count: 20
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46
• Refractive Index: 1.687
• Boiling Point: 548.9°C at 760 mmHg
• Flash Point: 285.8°C
• Density: 1.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines